17beta-Methoxyandrost-5-ene-3beta,16beta-diol
Overview
Description
17beta-Methoxyandrost-5-ene-3beta,16beta-diol is a 3-hydroxy steroid. It has a role as an androgen.
Scientific Research Applications
Binding Affinities and Steric Structures
- Configurational Analysis: A study on isomers of 16-methyl-5alpha-androstane derivatives, closely related to 17beta-Methoxyandrost-5-ene-3beta,16beta-diol, was conducted to understand their steric structures and binding affinities to the androgen receptor. This research offers insights into the molecular configuration of similar compounds (Tapolcsányi et al., 2001).
Anti-Androgenic Properties
- Synthesis and Biological Activities: Studies have been conducted on derivatives of 5alpha-androstane-3alpha,17beta-diol, which is structurally related to 17beta-Methoxyandrost-5-ene-3beta,16beta-diol. These studies focus on their potential as antiandrogens, particularly in the context of prostate cancer treatment (Roy et al., 2007).
Transformation Studies
- Biotransformation with Fusarium culmorum: A research study investigated the transformation of 5-ene steroids, including compounds similar to 17beta-Methoxyandrost-5-ene-3beta,16beta-diol, using the fungus Fusarium culmorum. This study is significant in understanding the metabolic pathways of such compounds (Kołek, 1999).
Anti-Inflammatory Properties
- Isolation from Acacia nilotica: A study successfully isolated a steroid, 3beta-Acetoxy-17beta-hydroxy-androst-5-ene, from Acacia nilotica, which demonstrates anti-inflammatory activity. This study highlights the therapeutic potential of steroids structurally similar to 17beta-Methoxyandrost-5-ene-3beta,16beta-diol (Chaubal et al., 2003).
properties
CAS RN |
2041-83-0 |
|---|---|
Product Name |
17beta-Methoxyandrost-5-ene-3beta,16beta-diol |
Molecular Formula |
C20H32O3 |
Molecular Weight |
320.5 g/mol |
IUPAC Name |
(3S,8R,9S,10R,13S,14S,16S,17R)-17-methoxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-3,16-diol |
InChI |
InChI=1S/C20H32O3/c1-19-8-6-13(21)10-12(19)4-5-14-15(19)7-9-20(2)16(14)11-17(22)18(20)23-3/h4,13-18,21-22H,5-11H2,1-3H3/t13-,14+,15-,16-,17-,18-,19-,20-/m0/s1 |
InChI Key |
KQNNECHJCBGGIY-RGJFDMQWSA-N |
Isomeric SMILES |
C[C@]12CC[C@@H](CC1=CC[C@@H]3[C@@H]2CC[C@]4([C@H]3C[C@@H]([C@@H]4OC)O)C)O |
SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C4OC)O)C)O |
Canonical SMILES |
CC12CCC(CC1=CCC3C2CCC4(C3CC(C4OC)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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